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Compound of Interest

Compound Name: Cyanine5.5 alkyne chloride

Cat. No.: B12278790 Get Quote

This guide provides an in-depth overview of the optimal storage and handling conditions for

Cyanine5.5 alkyne chloride, a near-infrared (NIR) fluorescent dye crucial for various bio-

conjugation applications in research and drug development. Adherence to these guidelines is

essential to ensure the stability, purity, and performance of the compound.

Overview of Cyanine5.5 Alkyne Chloride
Cyanine5.5 (Cy5.5) alkyne chloride is a fluorescent dye featuring a terminal alkyne group. This

functional group allows it to be covalently conjugated to molecules containing an azide group

through a copper-catalyzed click chemistry reaction.[1][2] Its fluorescence in the near-infrared

spectrum (excitation ~678-684 nm, emission ~694-710 nm) makes it an ideal probe for in vivo

imaging and other applications where minimizing background autofluorescence is critical.[2][3]

[4]

Storage Conditions
Proper storage is critical to prevent degradation and maintain the fluorescent properties of the

dye. The recommended conditions vary depending on whether the product is in its solid,

lyophilized form or dissolved in a solvent.

Data Summary: Recommended Storage Conditions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12278790?utm_src=pdf-interest
https://www.benchchem.com/product/b12278790?utm_src=pdf-body
https://www.benchchem.com/product/b12278790?utm_src=pdf-body
https://www.amsbio.com/cyanine5-5-alkyne-chloride-ams-t205858-25-mg
https://vectorlabs.com/products/cy5-5-alkyne/
https://vectorlabs.com/products/cy5-5-alkyne/
https://www.medchemexpress.com/cyanine5-5-alkyne-chloride.html
https://www.lumiprobe.com/p/cy55-alkyne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12278790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Temperature Duration
Additional
Requirements

Solid (Lyophilized) -20°C Up to 24 months[4][5]
Protect from light;

store desiccated[4][6]

4°C Not specified Protect from light[3]

Stock Solution (in

Solvent)
-80°C Up to 6 months[3]

Protect from light;

aliquot to avoid

freeze-thaw cycles[3]

-20°C Up to 1 month[3]

Protect from light;

aliquot to avoid

freeze-thaw cycles[3]

Note: While some suppliers ship the solid product at ambient temperature, long-term storage

should be at the recommended refrigerated or frozen temperatures.[4][6]

Experimental Protocols: Handling and Solution
Preparation
Correct handling and preparation of stock solutions are paramount for experimental success.

3.1. Reconstitution of Solid Dye

Equilibration: Before opening, allow the vial of lyophilized Cyanine5.5 alkyne chloride to

warm to room temperature. This prevents condensation of moisture, which can degrade the

compound.

Solvent Selection: The dye is readily soluble in organic solvents such as dimethylformamide

(DMF) and dimethyl sulfoxide (DMSO).[5][6][7] It is practically insoluble in water.[7]

Critical Note on DMSO: Use newly opened, anhydrous-grade DMSO for reconstitution.

Hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the product.

[3]
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Reconstitution: Add the appropriate volume of the chosen solvent to the vial to achieve the

desired stock concentration. For example, to create a 10 mM stock solution from 1 mg of the

dye (MW: 656.30 g/mol ), add approximately 152 µL of solvent. Vortex briefly to ensure

complete dissolution.

3.2. Preparation and Storage of Stock Solutions

Concentration: Prepare a concentrated stock solution (e.g., 10 mM in DMSO). This

minimizes the volume of organic solvent introduced into aqueous experimental systems.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots.[3]

Storage: Store the aliquots in tightly sealed, light-protected vials at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

Usage: When needed for an experiment, remove a single aliquot and allow it to thaw at room

temperature. For in vivo experiments, it is recommended to use freshly prepared working

solutions on the same day.[8]

Visualization of Workflow and Key Relationships
Workflow for Storage and Handling

The following diagram illustrates the recommended workflow for receiving, storing, and

preparing Cyanine5.5 alkyne chloride for experimental use.
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Caption: Recommended workflow for Cyanine5.5 alkyne chloride handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12278790?utm_src=pdf-custom-synthesis
https://www.amsbio.com/cyanine5-5-alkyne-chloride-ams-t205858-25-mg
https://vectorlabs.com/products/cy5-5-alkyne/
https://www.medchemexpress.com/cyanine5-5-alkyne-chloride.html
https://www.lumiprobe.com/p/cy55-alkyne
https://ru.lumiprobe.com/p/cy5-alkyne
https://vectorlabs.com/products/cy5-5-alkyne/?print-products=pdf
https://probes.bocsci.com/product/cyanine5-5-alkyne-cas-1628790-37-3-426860.html
https://www.medchemexpress.com/Cy5.5.html
https://www.benchchem.com/product/b12278790#storage-conditions-for-cyanine5-5-alkyne-chloride
https://www.benchchem.com/product/b12278790#storage-conditions-for-cyanine5-5-alkyne-chloride
https://www.benchchem.com/product/b12278790#storage-conditions-for-cyanine5-5-alkyne-chloride
https://www.benchchem.com/product/b12278790#storage-conditions-for-cyanine5-5-alkyne-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12278790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12278790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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